Cas no 6091-50-5 (2-Cyclohexen-1-one,3-methyl-6-(1-methylethyl)-, (6S)-)

2-Cyclohexen-1-one,3-methyl-6-(1-methylethyl)-, (6S)- structure
6091-50-5 structure
Product Name:2-Cyclohexen-1-one,3-methyl-6-(1-methylethyl)-, (6S)-
CAS No:6091-50-5
MF:C10H16O
MW:152.233443260193
CID:508606
PubChem ID:61362
Update Time:2025-09-24

2-Cyclohexen-1-one,3-methyl-6-(1-methylethyl)-, (6S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one,3-methyl-6-(1-methylethyl)-, (6S)-
    • (-)-Piperitone
    • (S)-PIPERITONE
    • D-PIPERITONE
    • cinchonidine
    • FEMA 2910
    • alpha-Piperitone
    • 2-AMINO-4,4,4-TRIFLUOROBUTYRICACID
    • 4-Isopropyl-1-methyl-1-cyclohexen-3-one
    • D-PIPERITONE [FHFI]
    • FEMA No. 2910
    • (S)-3-methyl-6-(1-methylethyl)-2-cyclohexen-1-one
    • PIPERITONE, D-
    • (S)-6-Isopropyl-3-methylcyclohex-2-en-1-one
    • (6R)-6-isopropyl-3-methylcyclohex-2-en-1-one
    • SCHEMBL1248697
    • FEMA NO. 2910, D-
    • 8ZZ2GU5WBU
    • Q27105210
    • 2-Cyclohexen-1-one, 3-methyl-6-(1-methyethyl)-, (S)-
    • 6091-50-5
    • NS00127036
    • (+)-Piperitone
    • (R)-Piperitone
    • CHEBI:41
    • 2-Cyclohexen-1-one, 3-methyl-6-(1-methylethyl)-, (S)-
    • (6R)-3-methyl-6-(1-methylethyl)-2-cyclohexen-1-one
    • (S)-6-isopropyl-3-methylcyclohex-2-enone
    • LMPR0102090024
    • 3-Methyl-6-(1-methylethyl)-2-cyclohexen-1-one, (S)-
    • DTXSID401317272
    • (6S)-3-methyl-6-(propan-2-yl)cyclohex-2-en-1-one
    • AKOS006271898
    • d-Piperitone (natural)
    • UNII-8ZZ2GU5WBU
    • C09885
    • Piperitone, alpha-
    • (6S)-3-methyl-6-propan-2-ylcyclohex-2-en-1-one
    • MDL: MFCD00209529
    • Inchi: 1S/C10H16O/c1-7(2)9-5-4-8(3)6-10(9)11/h6-7,9H,4-5H2,1-3H3/t9-/m0/s1
    • InChI Key: YSTPAHQEHQSRJD-VIFPVBQESA-N
    • SMILES: O=C1C=C(C)CC[C@H]1C(C)C

Computed Properties

  • Exact Mass: 152.12000
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.8899 (rough estimate)
  • Boiling Point: 234.73°C (rough estimate)
  • Refractive Index: 1.4884 (estimate)
  • PSA: 17.07000
  • LogP: 2.56780
  • FEMA: 2910 | D-PIPERITONE

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